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Compound of Interest

Compound Name: 3-Methylcyclopentanone

Cat. No.: B121447 Get Quote

An In-depth Technical Guide to 3-
Methylcyclopentanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical, chemical, and

spectroscopic properties of 3-Methylcyclopentanone. It includes detailed experimental

protocols and safety information to support its application in research and development.

Core Physical and Chemical Properties
3-Methylcyclopentanone is a flammable, colorless to pale yellow liquid ketone.[1][2] It is a

chiral compound and a metabolite used in the synthesis of various pharmaceutical derivatives.

[3][4][5][6]

Table 1: Physical and Chemical Properties of 3-Methylcyclopentanone
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Property Value Source(s)

Molecular Formula C₆H₁₀O [1][7]

Molecular Weight 98.14 g/mol [1][3]

CAS Number 1757-42-2 [7]

Appearance
Clear colorless to pale yellow

liquid
[1][2][8]

Boiling Point 141.6 - 145 °C [9]

Density 0.913 g/mL at 25 °C [10][9]

Refractive Index 1.434 at 20 °C [10][9]

Flash Point 34 - 36.67 °C (93.2 - 98.0 °F)

Solubility Soluble in water.[10][11]

Vapor Pressure 5.8 mmHg at 25 °C (estimated) [10]

IUPAC Name 3-methylcyclopentan-1-one [1]

Synonyms
Cyclopentanone, 3-methyl-;

DL-3-methylcyclopentanone
[7][10]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and conformational analysis of 3-
Methylcyclopentanone.

Nuclear Magnetic Resonance (NMR): 1H NMR spectra for 3-Methylcyclopentanone are

available and serve as a primary tool for structural confirmation.[12]

Infrared (IR) Spectroscopy: IR spectra are available, typically showing a strong absorption

band characteristic of the ketone (C=O) functional group.[13]

Mass Spectrometry (MS): Electron ionization mass spectrometry data is available for

molecular weight confirmation and fragmentation analysis.[7]
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Circular Dichroism (CD): As a chiral ketone, 3-Methylcyclopentanone's chiroptical

properties have been studied extensively using temperature-dependent electronic circular

dichroism (CD) and vibrational circular dichroism (VCD).[14][15] These studies provide

insights into the conformational equilibrium between its axial-methyl and equatorial-methyl

isomers.[14][15]

Experimental Protocols
3.1. Synthesis of 3-Methylcyclopentanone from 5-Hydroxymethylfurfural

This method provides a synthetic route using a readily available starting material.[16]

Step 1: Materials Charging: Add the raw material (5-hydroxymethyl furfural), a supported

catalyst, and solvent (water) into a high-pressure reaction kettle. The supported catalyst

consists of a noble metal (such as palladium, platinum, or ruthenium) on a carrier like silica,

activated carbon, or alumina.[16]

Step 2: Reaction Setup: Seal the reactor and purge the air by introducing hydrogen gas.

Pressurize the reactor with hydrogen to a final pressure of 1-8 MPa.[16]

Step 3: Catalytic Hydrogenation: Heat the mixture to a reaction temperature of 120-250 °C

and maintain it for 3-8 hours with constant stirring.[16]

Step 4: Post-Reaction Treatment: After the reaction is complete, cool the mixture and filter

the reaction solution to recover the catalyst for reuse.[16]

Step 5: Extraction and Purification: Perform a liquid-liquid extraction on the filtrate using an

organic solvent like ether. Separate the organic phase and purify it by distillation under

normal pressure.[16]

Step 6: Product Collection: Collect the fraction that distills at 142-147 °C to obtain the final

product, 3-Methylcyclopentanone. The reported yield for this process is approximately

70.3%.[16]
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Synthesis Workflow of 3-Methylcyclopentanone

1. Charge Reactor
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2. Seal and Purge
(Introduce H₂)

3. Pressurize
(1-8 MPa H₂)

4. Catalytic Reaction
(120-250 °C, 3-8 hrs, Stirring)

5. Cool and Filter
(Recover Catalyst)

6. Liquid-Liquid Extraction
(with Ether)

7. Distillation of Organic Phase

8. Collect Product
(142-147 °C fraction)
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Caption: Synthesis Workflow of 3-Methylcyclopentanone.
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3.2. Conformational Analysis via Circular Dichroism (CD) Spectroscopy

This protocol describes the method used to study the conformational isomers of (R)-(+)-3-
methylcyclopentanone.[14]

Step 1: Sample Preparation: Prepare a solution of (R)-3-methylcyclopentanone in the

desired solvent. A typical concentration used is 2.6 x 10⁻² M. The compound and all solvents

should be of high purity and used as received.[14]

Step 2: Instrumentation: Utilize a temperature-controlled CD spectrometer (e.g., Aviv model

202 series) equipped with quartz cuvettes.[14]

Step 3: Data Acquisition: Record the CD spectra across the desired wavelength range,

focusing on the n → π* electronic transition.[14]

Step 4: Temperature Variation: Obtain spectra at various temperatures. As the temperature is

raised, the equilibrium between the equatorial and axial conformers shifts, which is observed

as a change in the CD signal intensity.[14]

Step 5: Data Analysis: Analyze the temperature-dependent spectral data to calculate the

enthalpy (ΔH) and entropy (ΔS) differences between the conformers, providing a

thermodynamic profile of the conformational equilibrium.[14]
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Experimental Workflow for CD Spectroscopy

Preparation

Data Acquisition

Analysis
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Place sample in temperature-
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Record CD spectra at
various temperatures

Analyze change in CD
intensity with temperature

Calculate ΔH and ΔS
for conformational equilibrium
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Caption: Workflow for Conformational Analysis via CD Spectroscopy.

Safety and Handling
3-Methylcyclopentanone is classified as a flammable liquid and vapor (GHS Hazard H226).[1]

[11]

Handling: Keep away from heat, sparks, open flames, and other ignition sources.[11] Use

non-sparking tools and take precautionary measures against static discharge.[17] Handle in
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a well-ventilated area.[17]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[17]

Storage: Store in a cool, well-ventilated place in a tightly closed container.[6][17] The

recommended storage class is for flammable liquids.

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations. Waste is typically classified as hazardous.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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